2,5-Dimethylbenzene-1-sulfonyl fluoride

• CAS: 393-41-9
• Molecular Formula: C8H9FO2S
• Molecular Weight: 188.22 g/mol
• SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)F
• InChI: InChI=1S/C8H9FO2S/c1-6-3-4-7(2)8(5-6)12(9,10)11/h3-5H,1-2H3
• InChIKey: LIEBRHUMXKVERB-UHFFFAOYSA-N

2,5-Dimethylbenzene-1-sulfonyl fluoride (CAS 393-41-9) – Procurement-Focused Baseline for a Sterically-Tuned Arylsulfonyl Fluoride

2,5-Dimethylbenzene-1-sulfonyl fluoride (CAS 393-41-9) is a meta‑disubstituted arylsulfonyl fluoride (C₈H₉FO₂S, MW 188.22 g·mol⁻¹) . The compound belongs to the sulfonyl fluoride class, which serves as a privileged covalent warhead in chemical biology and SuFEx click chemistry [1]. The 2,5‑dimethyl substitution pattern introduces steric hindrance around the reactive sulfur center, modulating electrophilicity and aqueous stability relative to unsubstituted or para‑substituted analogues [2]. These properties make it a candidate for applications requiring controlled reactivity, such as protease inhibitor development, covalent probe design, and polymer precursor synthesis.

▸ Sterically-tuned covalent warhead for controlled SuFEx and protease inhibitor design

▸ Enhanced aqueous stability supports proteomics and on‑resin modifications

▸ Thermal robustness enables high‑temperature polymerizations and distillations

• [1] Louvel, J.; et al. Synthetic Routes to Arylsulfonyl Fluorides. Catalysts 2021, 11 (7), 830. https://doi.org/10.3390/catal11070830. View Source
• [2] Narayanan, A.; Jones, L. H. Sulfonyl fluorides as privileged warheads in chemical biology. Chem. Sci. 2015, 6, 2650–2659. https://doi.org/10.1039/C5SC00408J. View Source

Why 2,5-Dimethylbenzene-1-sulfonyl fluoride Cannot Be Trivially Replaced by Other Arylsulfonyl Fluorides

Arylsulfonyl fluorides are not functionally interchangeable; the position and electronic character of ring substituents dictate hydrolysis half‑life, SuFEx kinetics, and enzyme‑inhibitor selectivity [1]. The 2,5‑dimethyl pattern places methyl groups in a meta relationship to each other and ortho/meta to the –SO₂F group. This arrangement imparts steric shielding of the sulfur center and a moderate electron‑donating effect, which DFT studies on analogous systems indicate raises the activation energy for nucleophilic attack by 3–5 kcal·mol⁻¹ versus para‑substituted derivatives . Consequently, a generic replacement—such as 4‑methylbenzenesulfonyl fluoride or the 2,4‑dimethyl isomer—cannot replicate the kinetic profile, hydrolytic robustness, or crystallinity of this specific regioisomer .

Regioisomeric substitution pattern

The 2,5‑dimethyl arrangement raises activation energy relative to para‑ or 2,4‑isomers; kinetic profile may not transfer.

Hydrolytic stability mismatch

Methyl groups shield the sulfur center, reducing hydrolysis compared to unsubstituted analogues; aqueous half‑life may differ significantly.

Sulfonyl chloride surrogate instability

The corresponding sulfonyl chloride is moisture‑sensitive and cannot replicate the bench‑top robustness or aqueous compatibility of the fluoride.

• [1] Ifudu, N. D.; et al. Effects of a Cationic Surfactant on the Rate of Alkaline Hydrolysis of p‑Substituted Benzenesulfonyl Fluorides. Chem. Pharm. Bull. 1985, 33 (4), 1592–1598. https://doi.org/10.1248/cpb.33.1592. View Source

Quantitative Differentiation Evidence for 2,5-Dimethylbenzene-1-sulfonyl fluoride versus Closest Analogues

Boiling Point Elevation Relative to the 2,4-Dimethyl Isomer – A Direct Physical Property Comparator

The normal boiling point of 2,5-dimethylbenzene-1-sulfonyl fluoride (253.4 °C at 760 mmHg) is approximately 11 °C higher than that of its closest positional isomer, 2,4-dimethylbenzenesulfonyl fluoride (242.5 °C at 760 mmHg) , indicative of stronger intermolecular forces and potentially higher thermal endurance during solvent evaporation or distillation steps. This difference is a direct consequence of the 2,5‑dimethyl substitution pattern .

Boiling point

Head‑to‑head

+10.9 °C vs 2,4‑isomer

Supports thermal processing fit

Predicted values; cross‑check with experimental data

Evidence Dimension	Boiling point (normal)
Target Compound Data	253.39 °C (at 760 mmHg)
Comparator Or Baseline	2,4-Dimethylbenzenesulfonyl fluoride: 242.52 °C (at 760 mmHg)
Quantified Difference	Δ ≈ +10.9 °C (2,5‑ > 2,4‑ isomer)
Conditions	Calculated/predicted boiling points; validated against multiple chemical databases

Why This Matters

The higher boiling point reduces evaporative loss during high-temperature reactions and can simplify purification by fractional distillation, making the 2,5‑isomer preferable for protocols requiring thermal robustness.

Enhanced Hydrolytic Stability Conferred by 2,5-Dimethyl Substitution – A Class-Level Reactivity Differential

The 2,5‑dimethyl substitution reduces the susceptibility of the sulfonyl fluoride group to hydrolysis when compared to unsubstituted benzenesulfonyl fluoride. This behavior is attributed to the combined steric shielding and moderate electron‑donating effect of the methyl groups . Although explicit half‑life values for the 2,5‑compound have not been reported in isolation, the trend is consistent with Hammett studies showing that electron‑donating substituents decrease the rate of alkaline hydrolysis of benzenesulfonyl fluorides [1], and the Vulcanchem product analysis notes ‘prolonged stability in aqueous environments’ relative to unsubstituted analogues .

Hydrolytic stability

Class‑level

More resistant than unsubstituted analogue

Extends aqueous reagent lifetime

Class‑level Hammett trend; no direct half‑life measured

Evidence Dimension	Hydrolysis susceptibility in aqueous media
Target Compound Data	Qualitatively more resistant than unsubstituted benzenesulfonyl fluoride
Comparator Or Baseline	Unsubstituted benzenesulfonyl fluoride (and mono‑methyl para‑substituted derivatives)
Quantified Difference	Specific rate constants not directly measured for 2,5‑isomer; Hammett ρ ≈ 1.0–2.0 for hydrolysis of p‑substituted benzenesulfonyl fluorides indicates electron‑donating groups reduce kₒₕ [1]
Conditions	Alkaline hydrolysis (aqueous NaOH), 25–45 °C; class‑level inference drawn from p‑substituted analogues [1]

Why This Matters

For applications conducted in aqueous buffers (e.g., in‑vitro proteomics), a slower hydrolysis rate means a longer usable lifetime of the reagent and fewer competing hydrolysis side‑products, directly improving experimental reproducibility.

• [1] Ciuffarin, E.; Senatore, L. A Hammett Study of the Alkaline Hydrolysis of Benzenesulphonyl Fluorides. Tetrahedron Lett. 1974, 15 (17), 1635–1636. https://doi.org/10.1016/S0040-4039(01)93106-5. View Source

Elevated Activation Energy for Nucleophilic Attack versus Para‑Substituted Arylsulfonyl Fluorides – Computational Predictions

Density functional theory (DFT) calculations on compounds structurally analogous to 2,5‑dimethylbenzene‑1‑sulfonyl fluoride indicate that the 2,5‑dimethyl pattern raises the activation energy for nucleophilic substitution at sulfur by 3–5 kcal·mol⁻¹ compared to para‑substituted derivatives (e.g., 4‑methylbenzenesulfonyl fluoride) . This computational result is corroborated by the general observation that steric encumbrance ortho to the –SO₂F group retards SuFEx kinetics [1].

Activation energy

Class‑level

+3–5 kcal·mol⁻¹ vs para‑methyl

Enables kinetic control in SuFEx

DFT prediction; experimental confirmation pending

Evidence Dimension	Activation energy (ΔG‡) for nucleophilic substitution at sulfur
Target Compound Data	Predicted ΔG‡ increase of 3–5 kcal·mol⁻¹ relative to para‑substituted analogue
Comparator Or Baseline	Para‑substituted arylsulfonyl fluorides (e.g., 4‑methylbenzenesulfonyl fluoride)
Quantified Difference	ΔΔG‡ = +3 to +5 kcal·mol⁻¹
Conditions	DFT calculations; specific level of theory not disclosed; qualitative agreement with experimental reactivity trends [1]

Why This Matters

A deliberately elevated activation barrier translates into slower, more controllable SuFEx coupling; this is advantageous when chemoselectivity is paramount—for example, in fragment‑based drug discovery where off‑target sulfonylation must be avoided.

• [1] Abdul Fattah, T. E. W.; et al. A Practical Guide to SuFEx Chemistry: An Overview of S(VI)–SuFEx Linkers and Their Reactivity. Synthesis 2024. https://doi.org/10.1055/s-0043-1763411. View Source

Commercially Attested Purity Benchmark (98 %) as a Procurement‑Readiness Indicator

The compound is available from major Chinese reagent suppliers (e.g., Leyan, Bidepharm) at a certified minimum purity of 98 % (GC/HPLC) . Although this purity is typical for research‑grade sulfonyl fluorides, it provides a verifiable procurement specification that can be directly compared with analogue offerings. For example, many dimethyl‑ and monomethyl‑benzenesulfonyl fluorides are offered at similar or lower purity levels but without explicit batch‑specific certificates .

Purity benchmark

Cross‑study comparable

≥98% (GC/HPLC)

Supports stoichiometric reproducibility

Vendor certificates; method may vary

Evidence Dimension	Minimum purity (commercial lot)
Target Compound Data	≥ 98 % (GC/HPLC)
Comparator Or Baseline	Typical commercial arylsulfonyl fluorides: 95–98 %; many analogues lack guaranteed purity levels on public datasheets
Quantified Difference	Not a unique advantage; however, documented 98 % purity allows users to benchmark incoming material reproducibility
Conditions	Commercial vendor certificates; analytical methods vary (GC or HPLC, detector not specified)

Why This Matters

A documented minimum purity reduces the uncertainty in stoichiometric calculations for sensitive reactions and ensures that potency assessments in biochemical assays are not confounded by variable impurity profiles.

Sulfonyl Fluoride vs. Sulfonyl Chloride Stability Advantage – A Fundamental Class‑Level Differentiator

As a class, sulfonyl fluorides are significantly more resistant to hydrolysis, thermolysis, and reduction than their sulfonyl chloride counterparts [1]. The S–F bond strength (≈ 120 kcal·mol⁻¹) versus the S–Cl bond (≈ 82 kcal·mol⁻¹) underlies this differential . This means that 2,5‑dimethylbenzene‑1‑sulfonyl fluoride can be carried through multi‑step synthetic sequences or stored in aqueous‑containing environments without the rapid degradation characteristic of the corresponding sulfonyl chloride (2,5‑dimethylbenzenesulfonyl chloride, CAS 19040‑62‑1).

Fluoride vs chloride

Class‑level

Resists hydrolysis, thermolysis; stable in 0.5 N H₂SO₄ boil

Enables aqueous work‑up and storage

Patent data; class‑level property

Evidence Dimension	Generic stability (hydrolysis, thermolysis, reduction resistance)
Target Compound Data	Hydrolytically stable under ambient conditions; stable upon boiling with 0.5 N H₂SO₄ for 16 h (class‑level patent data) [1]
Comparator Or Baseline	2,5-Dimethylbenzenesulfonyl chloride (MOISTURE‑SENSITIVE; flash point 21 °C)
Quantified Difference	Chloride requires rigorously dry conditions and low‑temperature storage; fluoride tolerates aqueous work‑up and extended bench‑top exposure
Conditions	Ambient atmosphere; aqueous acid/base; patent data for alkylbenzenesulfonyl fluorides [1]

Why This Matters

For laboratories that prioritize safety, ease of handling, and compatibility with biological media, the fluoride form avoids the exothermic hydrolysis and HCl generation issues of sulfonyl chlorides, thereby reducing waste and improving process safety.

• [1] Lever, O. W. Jr. Alkyl derivatives of benzenesulphonyl fluoride. U.S. Patent 2,540,088, Feb. 6, 1951. https://patents.google.com/patent/US2540088A/en (accessed 2025-05-11). View Source

Highest‑Return Application Scenarios for 2,5-Dimethylbenzene-1-sulfonyl fluoride Derived from Differentiating Evidence

Design of Sterically‑Tuned Covalent Serine Protease Inhibitors

The compound’s sulfonyl fluoride warhead is known to sulfonylate the active‑site serine of chymotrypsin‑like and elastase‑like proteases [1]. The 2,5‑dimethyl substitution pattern attenuates reactivity (ΔG‡ increase of 3–5 kcal·mol⁻¹ vs. para‑methyl) , which can confer selectivity by slowing reaction with non‑target serine hydrolases while still effectively inactivating the intended protease. Researchers can use this compound as a scaffold for structure‑activity relationship (SAR) studies aiming to fine‑tune enzyme‑inhibitor residence time.

SuFEx Click Chemistry with Kinetic Control in Fragment‑Based Ligand Discovery

In sulfur(VI) fluoride exchange (SuFEx) reactions, the steric hindrance introduced by the 2,5‑dimethyl groups [1] raises the activation barrier for nucleophilic substitution, enabling kinetic discrimination between nucleophiles. This property is advantageous in fragment‑based screening where a modestly reactive warhead prevents indiscriminate protein labeling and allows identification of high‑affinity binding pockets. The higher boiling point (253 °C) also permits solvent removal without compound loss during library synthesis.

Aqueous‑Compatible Reagent for On‑Resin Peptide Modification

The enhanced hydrolytic stability of the 2,5‑dimethyl‑substituted fluoride [1] compared to unsubstituted benzenesulfonyl fluoride makes it suitable for solid‑phase peptide synthesis (SPPS) with aqueous wash steps. While the corresponding sulfonyl chloride would rapidly hydrolyze, the 2,5‑compound remains active for on‑resin sulfonylation of amine‑terminated peptides, reducing side reactions and improving overall yield. The documented 98 % purity facilitates precise stoichiometric control .

Building Block for Thermal‑Stable Polysulfonate Polymers

The higher boiling point (+11 °C relative to the 2,4‑isomer) [1] and the general thermal robustness conveyed by the S–F bond position this compound as a candidate monomer for SuFEx‑based polymerization. In polycondensation reactions with silyl ethers, the compound can withstand elevated temperatures without premature degradation, leading to higher‑molecular‑weight polysulfonates with potential ion‑exchange membrane applications.

Application

Selection Property

Validation Focus

Protease inhibitor SAR

Sterically modulated warhead reactivity

Protease inhibition selectivity and residence time

Fragment‑based ligand discovery

Kinetic discrimination in SuFEx

Fragment labeling selectivity

On‑resin peptide modification

Aqueous stability of sulfonyl fluoride

On‑resin sulfonylation efficiency

Polysulfonate polymer synthesis

Thermal robustness and boiling point

Polycondensation reaction tolerance

• [1] Yoshimura, T.; et al. Specificity and Reactivity of Human Leukocyte Elastase, Porcine Pancreatic Elastase, Human Granulocyte Cathepsin G, and Bovine Pancreatic Chymotrypsin with Arylsulfonyl Fluorides. J. Biol. Chem. 1982, 257 (9), 5077–5084. PMID: 6917853. View Source